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Compound of Interest

Manganese(ll) bromide
Compound Name:
tetrahydrate

Cat. No.: B154674

Essential Safety and Handling Guide for
Manganese(ll) Bromide Tetrahydrate

This guide provides crucial safety and logistical information for the handling and disposal of
Manganese(ll) bromide tetrahydrate, tailored for laboratory professionals. Following these
procedures is essential for minimizing risks and ensuring a safe research environment.

Chemical Identifier:

Name: Manganese(ll) bromide tetrahydrate

Synonyms: Manganese dibromide tetrahydrate[1]

Formula: MnBrz-4H20[2]

CAS Number: 10031-20-6[2]

Hazard Identification and First Aid

Manganese(ll) bromide tetrahydrate is classified as harmful if swallowed, in contact with skin,
or if inhaled.[1][3][4][5] It may cause irritation to the skin, eyes, and respiratory tract.[2]

Summary of Hazards:
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like coughing and shortness of breath.[2]

First Aid Procedures:

Oral: Harmful if swallowed.[1] May cause nausea, vomiting, and abdominal pain.[2]
Dermal: Harmful in contact with skin.[1] May cause slight skin irritation.[2]

Inhalation: Harmful if inhaled.[1] Dust may cause respiratory tract irritation with symptoms

Eye Contact: May cause mild eye irritation.[2]

Exposure Route

First Aid Measures

Ingestion

IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.[2] Seek immediate medical attention.

[2]

Skin Contact

IF ON SKIN: Wash with plenty of soap and
water.[2] Remove contaminated clothing and
wash it before reuse.[2] If skin irritation persists,

seek medical attention.[1][2]

Inhalation

IF INHALED: Remove victim to fresh air and
keep at rest in a position comfortable for
breathing.[1][2] If you feel unwell, call a POISON
CENTER or doctor/physician.[2]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, ensuring to flush
under the eyelids.[2] Get immediate competent

medical attention.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required PPE for handling Manganese(ll) bromide tetrahydrate.

PPE Requirements:
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Body Part

Recommended Protection

Hands

Nitrile or rubber gloves.[2] Always inspect gloves
for integrity before use and use proper glove

removal technique to avoid skin contact.[4]

Eyes/Face

Chemical safety glasses or goggles.[2] A face
shield should also be worn where splashing is a
risk.[2] Eye protection should comply with
OSHA's 29 CFR 1910.133 or European
Standard EN166.[1]

Body

A laboratory coat is required.[6] For larger
gquantities or where significant exposure is
possible, a complete suit protecting against

chemicals should be worn.[2]

Respiratory

Respiratory protection is required when dust is
generated. Use a NIOSH/MSHA or European
Standard EN 149 approved respirator if
exposure limits are exceeded or if irritation is
experienced.[1] For manganese dust, NIOSH
recommends a particulate respirator with an
N95, R95, or P95 filter for concentrations up to
10 mg/m3.[7] For higher concentrations, a
powered, air-purifying respirator or a full-
facepiece respirator with high-efficiency

particulate filters is necessary.[7]

Operational Plans: Experimental Protocols

Adherence to standardized protocols is critical for safe handling.

Protocol 1: Weighing and Preparing a Solution

e Preparation:

o Ensure a safety shower and eyewash station are readily accessible.[8]
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o Work within a certified chemical fume hood with adequate exhaust ventilation.[6][8]
o Don all required PPE as specified in the table above.

o Designate a specific work area and cover it with absorbent, disposable bench paper.
e Handling:

o Retrieve the Manganese(ll) bromide tetrahydrate container from its storage location (a
cool, dry, well-ventilated area).[]

o Gently handle the container to avoid generating dust.[9]
o Open the container in the fume hood.

o Use a clean spatula to carefully transfer the desired amount of the solid to a tared weigh
boat or beaker. Avoid scooping in a manner that creates airborne dust.

o Once weighing is complete, securely close the primary container.
 Dissolution:

o Slowly add the weighed solid to the solvent in your reaction vessel or beaker, stirring
gently to facilitate dissolution.

o If heating is required, do so gently to avoid spattering.[10]
e Post-Procedure:
o Clean all non-disposable equipment (spatula, beaker) thoroughly.

o Dispose of any contaminated disposable materials (weigh boat, bench paper, gloves) in
the designated hazardous waste container.

o Wash hands and any exposed skin thoroughly with soap and water after handling is
complete.[1]

Protocol 2: Accidental Spill Cleanup
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e Immediate Response:
o Evacuate the immediate spill area.
o Alert colleagues and the laboratory supervisor.

o If the spill is outside of a fume hood, contact the Environmental Health and Safety (EHS)
office.[8]

e Containment and Cleanup (for small, manageable spills within a fume hood):
o Ensure you are wearing the appropriate PPE, including respiratory protection.[11]

o Without creating dust, gently cover the spill with an inert absorbent material like dry sand.

[8]

o Carefully sweep or scoop the absorbed material into a clearly labeled, sealable container
for hazardous waste.[1][2]

» Decontamination:

o Wipe the spill area with a damp cloth or sponge.

o Place all contaminated cleaning materials into the hazardous waste container.
o Final Steps:

Seal the hazardous waste container.

o

[¢]

Wash the area again with soap and water.

[¢]

Remove and dispose of PPE as hazardous waste.

[e]

Wash hands thoroughly.

Logical Workflow for Handling Manganese(ll)
Bromide Tetrahydrate
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Workflow for Handling Manganese(ll) Bromide Tetrahydrate
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Caption: Workflow for handling Manganese(ll) bromide tetrahydrate.
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Disposal Plan

All waste containing Manganese(ll) bromide tetrahydrate is classified as hazardous and must
be disposed of accordingly.[3]

e Solid Waste:

o Collect excess solid reagent, contaminated consumables (e.g., gloves, weigh boats, paper
towels), and spill cleanup materials in a dedicated, sealed, and clearly labeled hazardous
waste container.[2]

e Liquid Waste:

o Agueous solutions should be collected in a labeled hazardous waste container designated
for heavy metal waste.

o Do not discharge solutions containing manganese or bromide into the sewer system.[2]
o Container Disposal:

o Empty containers should be rinsed three times with a suitable solvent. The rinsate must be
collected as hazardous liquid waste.

o Dispose of the rinsed container as directed by your institution's EHS guidelines.
 Final Disposal:

o All hazardous waste must be disposed of through an approved waste disposal plant or a
licensed disposal company, following all local, state, and federal regulations.[1][4][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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